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Compound of Interest

Compound Name: N-Benzoyl-DL-alanine

Cat. No.: B075806

An In-Depth Technical Guide to N-Benzoyl-DL-
alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoyl-DL-alanine, a
protected amino acid derivative with significant applications in synthetic organic chemistry and
biochemical research. This document details its chemical identity, synthesis and purification
protocols, and an overview of its chemical and biological properties.

Chemical Identity and Properties

N-Benzoyl-DL-alanine, with the CAS Number 1205-02-3, is the N-benzoyl derivative of the
racemic amino acid DL-alanine.[1] Its molecular formula is C10H11NOs.[1] The benzoyl group
serves as a robust protecting group for the amine functionality of alanine, which is particularly
useful in peptide synthesis to prevent unwanted side reactions.[2]

Physicochemical Properties

The key physicochemical properties of N-Benzoyl-DL-alanine are summarized in the table
below.
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Property Value Reference
Molecular Weight 193.20 g/mol [11[3]
Appearance White crystalline solid [3]
Melting Point 163-167 °C [4]
B Very slightly soluble in water.
Solubility , [2][4]
Soluble in ethanol.
Data not available in search
pKa
results
Data not available in search
LogP

results

Experimental Protocols

Detailed methodologies for the synthesis and purification of N-Benzoyl-DL-alanine are

provided below. These protocols are based on established chemical principles and information

gathered from scientific literature.

Synthesis via Schotten-Baumann Reaction

N-Benzoyl-DL-alanine is commonly synthesized by the benzoylation of DL-alanine using

benzoyl chloride under alkaline conditions.[2]

Materials:

e DL-alanine

Benzoyl chloride

Deionized water

10% Sodium hydroxide solution

Concentrated Hydrochloric acid

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoyl-DL-alanine
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://www.ijirset.com/upload/2020/april/5_An.PDF
https://www.benchchem.com/product/b075806
https://www.ijirset.com/upload/2020/april/5_An.PDF
https://www.benchchem.com/product/b075806?utm_src=pdf-body
https://www.benchchem.com/product/b075806?utm_src=pdf-body
https://www.benchchem.com/product/b075806
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Ethanol

Procedure:

Dissolution: Dissolve DL-alanine in a 10% sodium hydroxide solution in a flask, maintaining
the temperature at or below 25°C.

e Benzoylation: While vigorously stirring the solution, slowly and simultaneously add benzoyl
chloride and a 10% sodium hydroxide solution in small portions. Ensure the reaction mixture
remains alkaline throughout the addition.

o Reaction: After the addition is complete, continue to stir the mixture vigorously for one hour
at room temperature.

 Acidification: After the reaction period, carefully acidify the reaction mixture to a pH of
approximately 3-4 using concentrated hydrochloric acid. This will precipitate the N-Benzoyl-
DL-alanine.

« |solation: Collect the crude product by vacuum filtration and wash it with cold water.

Purification by Recrystallization

The crude N-Benzoyl-DL-alanine can be purified by recrystallization to obtain a product of
high purity.[2]

Materials:

Crude N-Benzoyl-DL-alanine

Ethanol

Deionized water

Activated charcoal (optional)

Procedure:
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 Dissolution: Dissolve the crude N-Benzoyl-DL-alanine in a minimum amount of hot ethanol
or an ethanol-water mixture in an Erlenmeyer flask.

» Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and boil the solution for a few minutes.

e Hot Filtration: While the solution is still hot, filter it through a pre-heated funnel with fluted
filter paper to remove any insoluble impurities and activated charcoal.

» Crystallization: Allow the hot filtrate to cool slowly to room temperature. Further cooling in an
ice bath can promote maximum crystallization.

« |solation: Collect the purified crystals by vacuum filtration using a Bichner funnel.

e Drying: Wash the crystals with a small amount of cold ethanol and dry them in a desiccator
or a vacuum oven. Purity can be assessed by techniques such as melting point
determination, Thin-Layer Chromatography (TLC), or High-Performance Liquid
Chromatography (HPLC).[2]

Workflow and Application Diagrams

The following diagrams illustrate the synthesis and purification workflows, as well as the key
applications and reactions of N-Benzoyl-DL-alanine.
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Synthesis of N-Benzoyl-DL-alanine
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Synthesis Workflow for N-Benzoyl-DL-alanine.
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Purification by Recrystallization
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Purification Workflow for N-Benzoyl-DL-alanine.
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Applications and Reactions of N-Benzoyl-DL-alanine
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Key Applications and Reactions of N-Benzoyl-DL-alanine.

Biological and Chemical Information

While specific signaling pathways involving N-Benzoyl-DL-alanine are not extensively
documented in the available literature, its biological and chemical activities are of interest to

researchers.

Biological Activity

N-Benzoyl-DL-alanine serves as a model compound for investigating enzyme-substrate
interactions, particularly with proteases.[2] The benzoyl group can influence the binding affinity
of the molecule to certain enzymes, thereby modulating their activity.[2] Furthermore,
derivatives of N-Benzoyl-DL-alanine have been explored for their potential antimicrobial
properties. For instance, certain thiourea derivatives bearing benzoyl and halobenzoyl moieties
with a- and [3-alanine have demonstrated weak to strong antibacterial activity against both
Gram-positive and Gram-negative bacteria.[5]

Chemical Reactions

N-Benzoyl-DL-alanine can undergo several chemical transformations:
e Hydrolysis: The amide bond can be hydrolyzed to yield DL-alanine and benzoic acid.[2]

¢ Reduction: The benzoyl group can be reduced to form N-benzyl-DL-alanine.[2]
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e Substitution: The benzoyl group can be substituted with other acyl groups under appropriate
conditions.[2]

» Enzymatic Resolution: The racemic mixture can be resolved into its constituent D- and L-
enantiomers through enzymatic methods, such as using lipases, which selectively act on one
enantiomer.[2]

Conclusion

N-Benzoyl-DL-alanine is a valuable compound for chemical and biological research. Its
straightforward synthesis and the stability of the benzoyl protecting group make it a useful
building block in peptide synthesis and a model substrate for studying enzymatic processes.
Further research into its derivatives may yield compounds with interesting biological activities
for drug development. This guide provides foundational information and protocols to support
researchers in their work with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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